Cas no 2091714-22-4 (6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one)

6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one structure
2091714-22-4 structure
Product Name:6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
CAS No:2091714-22-4
MF:C9H13N3O
MW:179.219021558762
CID:4776201
Update Time:2025-07-20

6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
    • 6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3-one
    • 6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
    • Inchi: 1S/C9H13N3O/c1-12-9(13)5-6-4-7(10)2-3-8(6)11-12/h5,7H,2-4,10H2,1H3
    • InChI Key: WMTSLSOFCBLLQO-UHFFFAOYSA-N
    • SMILES: O=C1C=C2C(CCC(C2)N)=NN1C

Computed Properties

  • Exact Mass: 179.105862047 g/mol
  • Monoisotopic Mass: 179.105862047 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 58.7
  • Molecular Weight: 179.22

6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A275431-100mg
6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2h)-one
2091714-22-4
100mg
$ 95.00 2022-06-08
TRC
A275431-500mg
6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2h)-one
2091714-22-4
500mg
$ 365.00 2022-06-08
TRC
A275431-1g
6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2h)-one
2091714-22-4
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-1836-0.25g
6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
2091714-22-4 95%+
0.25g
$694.0 2023-09-07
Life Chemicals
F1907-1836-0.5g
6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
2091714-22-4 95%+
0.5g
$731.0 2023-09-07
Life Chemicals
F1907-1836-1g
6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
2091714-22-4 95%+
1g
$770.0 2023-09-07
Life Chemicals
F1907-1836-2.5g
6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
2091714-22-4 95%+
2.5g
$1679.0 2023-09-07
Life Chemicals
F1907-1836-5g
6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
2091714-22-4 95%+
5g
$2525.0 2023-09-07
Life Chemicals
F1907-1836-10g
6-amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
2091714-22-4 95%+
10g
$3532.0 2023-09-07

Additional information on 6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one

Recent Advances in the Study of 6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS: 2091714-22-4)

The compound 6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS: 2091714-22-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest for its structural similarity to biologically active molecules, making it a promising candidate for drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action.

One of the key areas of research involves the synthesis and optimization of 6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthetic route for this compound, highlighting its scalability for industrial applications. The researchers employed a multi-step reaction sequence, including a key cyclization step, to achieve the desired product with high purity and yield. This advancement is expected to facilitate further pharmacological studies and preclinical evaluations.

In addition to synthetic improvements, recent investigations have explored the biological activity of 6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain kinases implicated in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of the JAK2 kinase, a target relevant to autoimmune diseases and certain cancers. These findings underscore the potential of this scaffold as a starting point for the development of novel kinase inhibitors.

Further research has also delved into the pharmacokinetic properties of 6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one. A recent pharmacokinetic profiling study (2024) revealed favorable absorption and distribution characteristics in rodent models, with moderate plasma protein binding and acceptable metabolic stability. These properties suggest that the compound may be suitable for oral administration, a critical factor for its development as a therapeutic agent. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects.

Looking ahead, the potential applications of 6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one extend beyond kinase inhibition. Emerging research indicates that this scaffold may also interact with other biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. Computational modeling studies have predicted favorable binding interactions with certain GPCRs, opening new avenues for drug discovery in neurological and cardiovascular diseases. These insights highlight the versatility of this compound and its derivatives in addressing diverse therapeutic needs.

In conclusion, the recent advancements in the study of 6-Amino-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS: 2091714-22-4) underscore its potential as a valuable scaffold in medicinal chemistry. From synthetic innovations to promising biological activities, this compound represents a fertile ground for further research and development. Future studies should focus on optimizing its pharmacological profile, exploring additional therapeutic targets, and advancing it through preclinical and clinical stages to realize its full therapeutic potential.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd